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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
dicyanamide

Cat. No.: B009880

Essential Safety and Handling Guide: 1-Butyl-3-
methylimidazolium dicyanamide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-Butyl-3-methylimidazolium dicyanamide in a laboratory setting.
It is intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Hazard Identification and Classification

1-Butyl-3-methylimidazolium dicyanamide is a chemical that requires careful handling due
to its potential health effects. According to the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals, this substance is classified as follows:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2][3]

Skin Irritation (Category 2): Causes skin irritation.[1][2][3]

Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[1][2][3]
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Signal Word: Warning[1][2][3]

Hazard Statements (H-phrases):

H302: Harmful if swallowed.[1][2][3]

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[1][2][3]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Butyl-3-methylimidazolium
dicyanamide is provided in the table below.

Property Value

Molecular Formula C10H1sNs

Molecular Weight 205.26 g/mol

CAS Number 448245-52-1
Appearance Liquid

Storage Class 10 - Combustible liquids

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 1-Butyl-3-
methylimidazolium dicyanamide to minimize exposure.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[4]

Protects against splashes and
vapors, preventing serious eye
irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[4][5]

Prevents skin contact and
irritation. The specific glove
material should be selected
based on breakthrough time
data for the specific chemical
and task duration. If
breakthrough times are
unknown, it is recommended to
use gloves with known high
resistance to a broad range of
chemicals and to change them

frequently.

Skin and Body Protection

Laboratory coat, long pants,
and closed-toe shoes. For
larger quantities or where
splashing is likely, a chemical-
resistant apron or coveralls
should be used.[5]

Protects the skin from

accidental contact and spills.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor/acid gas
(OVIAG) cartridge is
recommended, especially
when working outside of a
fume hood or with poor

ventilation.[6]

Prevents inhalation of vapors
and potential respiratory

irritation.

Operational Plan: Step-by-Step Handling

Procedures
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This section outlines the procedural steps for the safe handling of 1-Butyl-3-
methylimidazolium dicyanamide from receipt to use.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

» Store the chemical in a cool, dry, and well-ventilated area, away from incompatible materials.

o Keep the container tightly closed when not in use.[7]

» Ensure the storage area is clearly labeled with the chemical name and hazard warnings.

2. General Handling:

 All handling of 1-Butyl-3-methylimidazolium dicyanamide should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

» Before starting any work, ensure that an eyewash station and safety shower are readily
accessible.

e Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[7]

e Avoid direct contact with skin, eyes, and clothing.

o Use compatible labware (e.g., glass, stainless steel) and avoid materials that may react with
the ionic liquid.

3. Weighing and Transferring:

o Perform all weighing and transferring operations within a fume hood.

o Use a dedicated and clearly labeled set of spatulas and weighing boats.

o When transferring, pour slowly and carefully to avoid splashing.

« If the substance is viscous, allow sufficient time for it to drain completely from the original
container.
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4. Experimental Use:
e Set up all experimental apparatus within the fume hood.
e Ensure all connections in your setup are secure to prevent leaks.

« If heating the substance, use a controlled heating source (e.g., heating mantle, oil bath) and
monitor the temperature closely.

o Upon completion of the experiment, allow the apparatus to cool to room temperature before

dismantling.
5. Spill Response:

 In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,
sand, or commercial spill pillows).

» Wearing appropriate PPE, carefully collect the absorbed material into a labeled, sealable
container for hazardous waste disposal.

o For larger spills, evacuate the area and contact your institution's environmental health and
safety (EHS) department.

» Ventilate the area and prevent entry until it is safe to do so.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of 1-Butyl-3-methylimidazolium dicyanamide and its contaminated waste is
crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste containing 1-Butyl-3-methylimidazolium dicyanamide in a dedicated,
clearly labeled, and chemically resistant waste container.

e Do not mix this waste with other incompatible waste streams.
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The waste container should be kept tightly sealed when not in use and stored in a
designated satellite accumulation area within the laboratory.

. Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "1-Butyl-3-
methylimidazolium dicyanamide,” and a clear indication of the hazards (e.g., "Toxic,"
“Irritant™).

Include the date when the first drop of waste was added to the container.
. Disposal of Contaminated Materials:

Any materials that have come into contact with the chemical, such as gloves, weighing
boats, and absorbent pads, must be disposed of as hazardous waste.

Place these contaminated solid materials in a separate, labeled solid hazardous waste
container.

. Rinsing of Empty Containers:

Empty containers of 1-Butyl-3-methylimidazolium dicyanamide must be triple-rinsed with
a suitable solvent (e.g., isopropanol or ethanol).[8]

The first rinseate must be collected and disposed of as hazardous waste.[9] Subsequent
rinses may be managed according to your institution's EHS guidelines.[8]

After rinsing, the container can be disposed of as non-hazardous waste, or as directed by
your EHS department.

. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal company.[3]

Ensure all necessary paperwork is completed for the waste manifest.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b009880?utm_src=pdf-body
https://www.benchchem.com/product/b009880?utm_src=pdf-body
https://www.benchchem.com/product/b009880?utm_src=pdf-body
https://olseh.iisc.ac.in/wp-content/uploads/2022/06/Laboratory-Waste-Guidelines.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://olseh.iisc.ac.in/wp-content/uploads/2022/06/Laboratory-Waste-Guidelines.pdf
https://iolitec.de/sites/iolitec.de/files/sds/SDS%20IL-0010%20BMIM%20DCA%2C%201-Butyl-3-methylimidazolium%20dicyanamide_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Butyl-3-methylimidazolium dicyanamide.
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Caption: Workflow for safe handling and disposal of 1-Butyl-3-methylimidazolium
dicyanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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